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Compound of Interest

Compound Name:
2-(4-aminophenyl)isoindoline-1,3-

dione

Cat. No.: B1268519 Get Quote

An Important Note on CAS Number: While the topic specifies CAS number 21835-60-9,

extensive research has revealed that this number is correctly associated with 2-(4-
aminophenyl)isoindoline-1,3-dione. The compound central to this guide, a key intermediate

in significant pharmaceutical synthesis, is 2-(2-amino-5-bromobenzoyl)pyridine, which is

correctly identified by CAS number 1563-56-0. This guide will focus on the properties and

applications of the latter.

Introduction
2-(2-amino-5-bromobenzoyl)pyridine is a pivotal chemical intermediate in the pharmaceutical

industry. Its structure is fundamental to the synthesis of anxiolytic and sedative drugs, most

notably as a precursor to Bromazepam and the ultra-short-acting benzodiazepine,

Remimazolam. This technical guide provides a comprehensive overview of its chemical

properties, synthesis protocols, and its role in drug development for researchers, scientists, and

professionals in the field.

Chemical and Physical Properties
2-(2-amino-5-bromobenzoyl)pyridine is a solid, typically appearing as a yellow or brown

powder. Its molecular structure, featuring a brominated aminobenzoyl group attached to a

pyridine ring, is key to its reactivity in the synthesis of benzodiazepines.
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Property Value Source

CAS Number 1563-56-0 [1]

Molecular Formula C₁₂H₉BrN₂O [1]

Molecular Weight 277.12 g/mol [1]

Melting Point 98-100 °C [2]

Boiling Point 451 °C [2]

Appearance Yellow to brown solid [2]

Solubility
Soluble in DMSO (slightly) and

Methanol (sparingly)
[2]

Synthesis of 2-(2-amino-5-bromobenzoyl)pyridine
The synthesis of 2-(2-amino-5-bromobenzoyl)pyridine can be achieved through various routes.

Below are two common experimental protocols.

Experimental Protocol 1: From 2-Bromopyridine and 2-
Amino-5-bromobenzoic Acid
This method involves the reaction of 2-bromopyridine with 2-amino-5-bromobenzoic acid in the

presence of a strong base.[2]

Materials:

2-Bromopyridine

2-Amino-5-bromobenzoic acid

n-Butyllithium (2.5 M in hexane)

Ethyl ether

Tetrahydrofuran (THF)
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3N Hydrochloric acid

Sodium hydroxide

Anhydrous sodium sulfate

Ethyl acetate

Hexane

Silica gel

Procedure:

To a solution of 2.5 M n-butyllithium in hexane (400 mL, 1000 mmol) and ethyl ether (1 L),

slowly add 2-bromopyridine (173.93 g, 1101 mmol) at -40 °C.

Stir the reaction mixture at -40 °C for 1 hour.

Add a solution of 2-amino-5-bromobenzoic acid (54.14 g, 250.6 mmol) in THF (1 L) dropwise

to the reaction mixture.

Allow the reaction to slowly warm to 0 °C and continue stirring for 2 hours.

Separate the aqueous layer and extract the organic layer with 3N hydrochloric acid.

Combine the aqueous phases and neutralize with solid sodium hydroxide while cooling in an

ice bath.

Extract the neutralized aqueous phase with ethyl ether (3 x 1 L).

Combine the ether extracts, dry over anhydrous sodium sulfate, filter, and concentrate to

yield a crude product.

Purify the crude product by flash chromatography on a silica gel column using a 20-30%

ethyl acetate/hexane eluent to obtain 2-(2-amino-5-bromobenzoyl)pyridine as a brown solid.

[2]
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Experimental Protocol 2: Multi-step Synthesis from 4-
Bromo-2-bromomethylphenol
This patented method involves a multi-step synthesis that can be advantageous for industrial-

scale production.[3][4]

Overview of Steps:

Reaction of 4-bromo-2-bromomethylphenol with (2-methoxyethoxy)methyl chloride (MEMCl)

to form a protected intermediate.

Reaction of the intermediate with trimethyl borate to form a boric acid derivative.

Coupling of the boric acid derivative with 2-bromopyridine using a palladium catalyst to yield

a precursor.

Subsequent reactions to convert the precursor to 2-(2-amino-5-bromobenzoyl)pyridine.[3][4]

Due to the complexity and proprietary nature of this industrial process, specific, detailed

parameters for each step are outlined within the patent literature.[3][4]

Role in Drug Synthesis and Signaling Pathways
2-(2-amino-5-bromobenzoyl)pyridine is a crucial starting material for the synthesis of

Remimazolam, an ultra-short-acting intravenous benzodiazepine anesthetic. The synthesis of

Remimazolam from this intermediate involves a series of complex chemical transformations.

The therapeutic action of Remimazolam, and other benzodiazepines, is mediated through the

potentiation of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABAa receptor

in the central nervous system. This interaction leads to an influx of chloride ions,

hyperpolarization of the neuron, and a decrease in neuronal excitability, resulting in sedative

and anesthetic effects.

GABAa Receptor Signaling Pathway
The following diagram illustrates the signaling pathway affected by benzodiazepines like

Remimazolam.
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Caption: GABAa Receptor Signaling Pathway modulated by Remimazolam.

Experimental Workflow: Synthesis of Remimazolam
Intermediate
The following diagram outlines a generalized workflow for the initial steps in the synthesis of a

Remimazolam intermediate starting from 2-(2-amino-5-bromobenzoyl)pyridine.
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Caption: Generalized workflow for Remimazolam intermediate synthesis.
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Suppliers
2-(2-amino-5-bromobenzoyl)pyridine is available from various chemical suppliers. The following

table lists some of the known suppliers. Pricing and availability are subject to change.

Supplier Purity Quantity Price (USD)

Xi'an Yutbon

Pharmaceutical

Technology Co., Ltd.

98% per kg $480.00

TAIZHOU DKD

CHEMICAL CO., LTD.
99% per kg Not specified

SanoChem (Chengdu)

Tech. Co., Ltd.
Not specified Not specified Not specified

Viwit Pharmaceutical

Co., Ltd.
Not specified Not specified Not specified

Shijiazhuang Sdyano

Fine Chemical Co.,

Ltd.

Not specified Not specified Not specified

Conclusion
2-(2-amino-5-bromobenzoyl)pyridine is a compound of significant interest to the pharmaceutical

industry due to its essential role as a building block in the synthesis of important drugs. A

thorough understanding of its properties, synthesis, and biological context is crucial for

researchers and developers in this field. The information provided in this guide serves as a

valuable resource for those working with this key intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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